Cas no 1451391-00-6 (2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester)

• Product Name: 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester
• CAS No: 1451391-00-6
• MF: C₁₅H₂₂BFO₃
• MW: 280.142788410187
• MDL: MFCD16295258
• CID: 4734948
• Update Time: 2025-10-14

2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester
• 2-(2-Fluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2-fluoro-3-propan-2-yloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD16295258
• Inchi： 1S/C15H22BFO3/c1-10(2)18-12-9-7-8-11(13(12)17)16-19-14(3,4)15(5,6)20-16/h7-10H,1-6H3
• InChI Key： DSIBMZWYVMJDAZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1B1OC(C)(C)C(C)(C)O1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 27.7

Additional information on 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester

Recent Advances in the Application of 2-Fluoro-3-isopropoxyphenylboronic Acid Pinacol Ester (CAS: 1451391-00-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester (CAS: 1451391-00-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutics, especially in the fields of oncology and infectious diseases.

One of the most notable applications of 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester is its use as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of a new class of BTK (Bruton's tyrosine kinase) inhibitors, which showed promising results in preclinical models of B-cell malignancies. The study emphasized the compound's stability and reactivity, which are crucial for achieving high yields in multi-step synthetic pathways.

In addition to its role in kinase inhibitor development, 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester has been explored for its potential in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews (2024) discussed its incorporation into boron-containing nanoparticles designed for boron neutron capture therapy (BNCT), an emerging treatment for glioblastoma. The compound's boronic acid moiety facilitates its integration into these nanoparticles, enhancing their targeting efficiency and therapeutic payload delivery.

Another area of active research involves the use of this compound in the development of fluorescent probes for biological imaging. Researchers at the University of Tokyo reported in 2023 that derivatives of 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester could be engineered to bind selectively to sialic acid residues on cell surfaces, enabling real-time visualization of cancer cell dynamics. This innovation opens new avenues for early cancer detection and monitoring treatment responses.

Despite its promising applications, challenges remain in the large-scale production and optimization of 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester. A 2024 study in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce costs and improve purity. The study proposed a novel catalytic system that could enhance the yield and scalability of the compound, addressing some of these limitations.

In conclusion, 2-Fluoro-3-isopropoxyphenylboronic acid pinacol ester (CAS: 1451391-00-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug synthesis to advanced imaging techniques, underscoring its versatility. Future research is expected to focus on overcoming production challenges and expanding its use in emerging therapeutic modalities, such as BNCT and personalized medicine.